Cas no 400082-16-8 (5-[(2-Chlorophenyl)sulfanyl]-4-(3,4-dichlorophenyl)-1,2,3-thiadiazole)

• Product Name: 5-[(2-Chlorophenyl)sulfanyl]-4-(3,4-dichlorophenyl)-1,2,3-thiadiazole
• CAS No: 400082-16-8
• MF: C₁₄H₇Cl₃N₂S₂
• MW: 373.707777261734
• CID: 5741962
• PubChem ID: 5157487
• Update Time: 2023-11-11

5-[(2-Chlorophenyl)sulfanyl]-4-(3,4-dichlorophenyl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 400082-16-8
• 4H-331S
• 5-(2-chlorophenyl)sulfanyl-4-(3,4-dichlorophenyl)thiadiazole
• 5-[(2-chlorophenyl)sulfanyl]-4-(3,4-dichlorophenyl)-1,2,3-thiadiazole
• 2-chlorophenyl 4-(3,4-dichlorophenyl)-1,2,3-thiadiazol-5-yl sulfide
• AKOS005091623
• 1,2,3-Thiadiazole, 5-[(2-chlorophenyl)thio]-4-(3,4-dichlorophenyl)-
• 5-[(2-Chlorophenyl)sulfanyl]-4-(3,4-dichlorophenyl)-1,2,3-thiadiazole

• Inchi： 1S/C14H7Cl3N2S2/c15-9-6-5-8(7-11(9)17)13-14(21-19-18-13)20-12-4-2-1-3-10(12)16/h1-7H
• InChI Key： PJJAYUSRMCZJMG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=C(SN=N1)SC1C=CC=CC=1Cl)Cl

Computed Properties

• Exact Mass: 371.911624g/mol
• Monoisotopic Mass: 371.911624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 462.7±55.0 °C(Predicted)
• pka: -6.46±0.50(Predicted)